Cas no 71574-92-0 (4-Pentenoic acid,5-(1,3-benzodioxol-5-yl)-2-[(ethylamino)methylene]-3-oxo-, methyl ester)
![4-Pentenoic acid,5-(1,3-benzodioxol-5-yl)-2-[(ethylamino)methylene]-3-oxo-, methyl ester structure](https://www.kuujia.com/scimg/cas/71574-92-0x500.png)
71574-92-0 structure
Product name:4-Pentenoic acid,5-(1,3-benzodioxol-5-yl)-2-[(ethylamino)methylene]-3-oxo-, methyl ester
CAS No:71574-92-0
MF:C16H17NO5
MW:303.309884786606
CID:1751001
4-Pentenoic acid,5-(1,3-benzodioxol-5-yl)-2-[(ethylamino)methylene]-3-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-Pentenoic acid,5-(1,3-benzodioxol-5-yl)-2-[(ethylamino)methylene]-3-oxo-, methyl ester
- 4-Pentenoic acid, 5-(1,3-benzodioxol-5-yl)-2-[(ethylamino)methylene]-3-oxo-, methyl ester
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- Inchi: 1S/C16H17NO5/c1-3-17-9-12(16(19)20-2)13(18)6-4-11-5-7-14-15(8-11)22-10-21-14/h4-9,17H,3,10H2,1-2H3
- InChI Key: LNDZIQFNSBRIST-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C(=CNCC)C(=O)C=CC1=CC=C2OCOC2=C1
Computed Properties
- Exact Mass: 303.11071
Experimental Properties
- Density: 1.245±0.06 g/cm3(Predicted)
- Boiling Point: 467.6±45.0 °C(Predicted)
- PSA: 73.86
- pka: 3.06±0.70(Predicted)
4-Pentenoic acid,5-(1,3-benzodioxol-5-yl)-2-[(ethylamino)methylene]-3-oxo-, methyl ester Related Literature
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1. Book reviews
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Kevin de Aquino Dias,Leandro Helgueira Andrade Green Chem., 2021,23, 2308-2316
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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Fabiana Subrizi,Dragana Dobrijevic,Helen C. Hailes,John M. Ward Org. Biomol. Chem., 2021,19, 6493-6500
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